Cas no 90980-10-2 (2-Methyl-1,3-oxazole-4-carbothioamide)

• Product Name: 2-Methyl-1,3-oxazole-4-carbothioamide
• CAS No: 90980-10-2
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD11052650
• CID: 3168790
• PubChem ID: 49761713
• Update Time: 2025-04-23

2-Methyl-1,3-oxazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,3-oxazole-4-carbothioamide
• 2-Methyloxazole-4-carbothioamide
• 90980-10-2
• SCHEMBL21450796
• EN300-6479098
• MFCD11052650
• D79721
• AKOS006308661
• QDA98010

• MDL： MFCD11052650
• Inchi： 1S/C5H6N2OS/c1-3-7-4(2-8-3)5(6)9/h2H,1H3,(H2,6,9)
• InChI Key： IWWCFZYMVZDVHG-UHFFFAOYSA-N
• SMILES： S=C(C1=COC(C)=N1)N

Computed Properties

• Exact Mass: 142.02008399g/mol
• Monoisotopic Mass: 142.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-Methyl-1,3-oxazole-4-carbothioamide

2-Methyl-1,3-Oxazole-4-Carbothioamide: A Comprehensive Overview

2-Methyl-1,3-Oxazole-4-Carbothioamide, also known by its CAS number 90980-10-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thioamides, which are derivatives of thiourea. The structure of 2-Methyl-1,3-Oxazole-4-Carbothioamide features a five-membered oxazole ring with a methyl group at position 2 and a carbothioamide group at position 4. This unique structure endows the compound with distinctive chemical properties and potential applications.

The oxazole ring in 2-Methyl-1,3-Oxazole-4-Carbothioamide is aromatic, which contributes to the stability of the molecule. The presence of the carbothioamide group introduces nucleophilic character to the compound, making it reactive towards electrophilic species. Recent studies have explored the reactivity of this compound in various chemical transformations, including nucleophilic additions and substitutions. These studies have highlighted its potential as a versatile building block in organic synthesis.

In terms of physical properties, 2-Methyl-1,3-Oxazole-4-Carbothioamide is typically a crystalline solid with a melting point around 150°C. It is sparingly soluble in water but dissolves readily in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). The compound exhibits moderate thermal stability, making it suitable for use in high-temperature reactions under controlled conditions.

The synthesis of 2-Methyl-1,3-Oxazole-4-Carbothioamide can be achieved through several routes. One common method involves the reaction of 2-methylthiazole with an appropriate thiolating agent in the presence of a base. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods for this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

2-Methyl-1,3-Oxazole-4-Carbothioamide finds applications in various areas of materials science. Its ability to coordinate with metal ions has made it a valuable ligand in the synthesis of metal complexes with potential applications in catalysis and sensing. Recent research has focused on its use as a ligand in transition metal complexes for catalytic hydrogenation and oxidation reactions. These studies have demonstrated that the compound can enhance the catalytic activity and selectivity of metal catalysts.

In addition to its role as a ligand, 2-Methyl-1,3-Oxazole-4-Carbothioamide has been explored for its potential in polymer chemistry. The compound can be incorporated into polymeric materials to impart specific functional properties such as improved thermal stability or enhanced mechanical strength. For example, recent studies have reported the use of this compound as a cross-linking agent in thermosetting polymers.

The biological activity of 2-Methyl-1,3-Oxazole-4-Carbothioamide has also been investigated. Initial studies suggest that the compound exhibits moderate antimicrobial activity against certain bacterial strains. However, further research is required to fully understand its pharmacological properties and potential therapeutic applications.

In conclusion, 2-Methyl-1,3-Oxazole-4-Carbothioamide, CAS No. 90980-10-2, is a versatile compound with promising applications in organic synthesis, materials science, and catalysis. Its unique chemical structure and reactivity make it an attractive candidate for further exploration in both academic and industrial settings.